Cas no 5409-87-0 (Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI))

Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI) structure
5409-87-0 structure
Product Name:Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI)
CAS No:5409-87-0
MF:C14H12Cl2S2
MW:315.281079292297
CID:384813
PubChem ID:224204
Update Time:2025-04-19

Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[1,2-ethanediylbis(thio)]bis[4-chloro- (9CI)
    • 1-chloro-4-[2-(4-chlorophenyl)sulfanylethylsulfanyl]benzene
    • 1,2-bis-(4-chloro-phenylsulfanyl)-ethane
    • 1,2-bis(4-chlorophenylthio)ethane
    • 1,2-Bis-(4-chlor-phenylmercapto)-aethan
    • 1-chloro-4-({2-[(4-chlorophenyl)thio]ethyl}thio)benzene
    • AC1L5D4J
    • AC1Q3RJD
    • AR-1C2369
    • CTK4J9558
    • NSC12540
    • SureCN9808062
    • 1,1'-(Ethane-1,2-diyldisulfanediyl)bis(4-chlorobenzene)
    • DTXSID40279379
    • SCHEMBL9808062
    • 5409-87-0
    • 1,2-di(4-chlorophenylthio)ethane
    • NSC-12540
    • Inchi: 1S/C14H12Cl2S2/c15-11-1-5-13(6-2-11)17-9-10-18-14-7-3-12(16)4-8-14/h1-8H,9-10H2
    • InChI Key: QCCIQLSVFMEUDX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SCCSC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 313.97596
  • Monoisotopic Mass: 313.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 433.1°Cat760mmHg
  • Flash Point: 198.8°C
  • Refractive Index: 1.662
  • PSA: 0
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